Cas no 1805715-02-9 (3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal)

• Product Name: 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal
• CAS No: 1805715-02-9
• MF: C₁₀H₈F₃IOS
• MW: 360.134604454041
• CID: 4964570
• Update Time: 2025-06-09

3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal

• Inchi： 1S/C10H8F3IOS/c11-10(12,13)16-8-4-3-7(2-1-5-15)9(14)6-8/h3-6H,1-2H2
• InChI Key： MQCFCXADXQDXNU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CCC=O)SC(F)(F)F

Computed Properties

• Exact Mass: 359.92927 g/mol
• Monoisotopic Mass: 359.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.14
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal

Research Brief on 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal (CAS: 1805715-02-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal (CAS: 1805715-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal as a versatile intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethylthio (SCF3) group, known for its high lipophilicity and metabolic stability, makes this compound particularly valuable in the design of novel pharmaceuticals. Researchers have successfully employed it in the development of enzyme inhibitors and receptor modulators, leveraging its electrophilic properties for targeted covalent binding.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors. The iodine moiety at the 2-position of the phenyl ring allows for further functionalization via cross-coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability underscores its importance in fragment-based drug discovery.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal exhibit promising activity against inflammatory pathways. The compound's ability to modulate NF-κB signaling has been particularly noteworthy, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further pharmacokinetic studies are needed to evaluate its drug-like properties and toxicity profile.

The synthetic accessibility of 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal has been another area of active research. Recent advancements in organocatalysis have enabled more efficient routes to its production, with improved yields and reduced environmental impact. These methodological improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Looking forward, the unique combination of the iodine and trifluoromethylthio functional groups in 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal positions it as a valuable scaffold for the development of next-generation therapeutics. Its potential applications span multiple therapeutic areas, including oncology, immunology, and infectious diseases. Continued research into its structure-activity relationships and mechanism of action will be essential for unlocking its full pharmaceutical potential.

In conclusion, 3-(2-Iodo-4-(trifluoromethylthio)phenyl)propanal represents an exciting area of research in chemical biology and drug discovery. Its structural versatility, combined with emerging biological activities, makes it a compound of significant interest for both academic researchers and pharmaceutical developers. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater depth.